Cas no 1025643-61-1 (2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic acid)
2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (4E)-2-({[4-(propan-2-yl)phenyl]carbamoyl}methyl)tetradec-4-enoic acid
- 2-((N-(4-(ISOPROPYL)PHENYL)CARBAMOYL)METHYL)TETRADEC-4-ENOIC ACID
- 2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic acid
-
- Inchi: 1S/C25H39NO3/c1-4-5-6-7-8-9-10-11-12-13-14-22(25(28)29)19-24(27)26-23-17-15-21(16-18-23)20(2)3/h12-13,15-18,20,22H,4-11,14,19H2,1-3H3,(H,26,27)(H,28,29)/b13-12+
- InChI Key: YIKXAXNDRMHXGG-OUKQBFOZSA-N
- SMILES: OC(C(CC(NC1C=CC(=CC=1)C(C)C)=O)C/C=C/CCCCCCCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 15
- Complexity: 479
- XLogP3: 7.3
- Topological Polar Surface Area: 66.4
2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | MS-7340-1MG |
(4E)-2-({[4-(propan-2-yl)phenyl]carbamoyl}methyl)tetradec-4-enoic acid |
1025643-61-1 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7340-5MG |
(4E)-2-({[4-(propan-2-yl)phenyl]carbamoyl}methyl)tetradec-4-enoic acid |
1025643-61-1 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7340-10MG |
(4E)-2-({[4-(propan-2-yl)phenyl]carbamoyl}methyl)tetradec-4-enoic acid |
1025643-61-1 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7340-20MG |
(4E)-2-({[4-(propan-2-yl)phenyl]carbamoyl}methyl)tetradec-4-enoic acid |
1025643-61-1 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-7340-50MG |
(4E)-2-({[4-(propan-2-yl)phenyl]carbamoyl}methyl)tetradec-4-enoic acid |
1025643-61-1 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7340-100MG |
(4E)-2-({[4-(propan-2-yl)phenyl]carbamoyl}methyl)tetradec-4-enoic acid |
1025643-61-1 | >90% | 100mg |
£146.00 | 2025-02-08 |
2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic acid
Introduction to 2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic Acid (CAS No. 1025643-61-1)
2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic acid, identified by its CAS number 1025643-61-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The presence of a long hydrocarbon chain terminated by a carboxylic acid group, combined with a carbamoyl moiety linked to an isopropyl-substituted phenyl ring, suggests a multifaceted role in molecular interactions.
The compound’s structure is highly relevant in the context of drug design and development. The tetradec-4-enoic acid backbone provides a stable scaffold that can be modified to enhance binding affinity and selectivity. This feature is particularly valuable in the design of enzyme inhibitors and receptor modulators, which are critical in treating a wide range of diseases. Recent studies have highlighted the importance of such structural motifs in developing novel therapeutics that target specific biological pathways.
One of the most compelling aspects of 2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic acid is its potential as a precursor in synthesizing more complex molecules. The carbamoyl group, for instance, can be further functionalized to introduce additional pharmacophores or to link the compound to other bioactive entities. This flexibility makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between 2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic acid and biological targets, providing insights into its potential therapeutic effects. These simulations have been instrumental in guiding experimental efforts and optimizing the compound’s structure for improved efficacy.
The compound’s unique structural features also make it a valuable tool for studying molecular recognition processes. The combination of hydrophobic and hydrophilic regions within its structure allows it to interact with both lipid and aqueous environments, making it suitable for applications in membrane-bound receptors and intracellular signaling pathways. Such interactions are crucial for understanding the mechanisms underlying various physiological processes and diseases.
In addition to its potential therapeutic applications, 2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic acid has shown promise as a biomarker for certain pathological conditions. Researchers have observed that levels of this compound can be altered in response to specific cellular signals or disease states, suggesting its utility as an early diagnostic tool. This finding underscores the importance of small molecules like this one in advancing our understanding of disease mechanisms and developing targeted interventions.
The synthesis of 2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic acid presents unique challenges due to its complex structure. However, recent innovations in synthetic chemistry have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic modifications have been employed to streamline the synthetic pathway, reducing costs and improving yields. These advancements are crucial for making the compound more accessible for further research and development.
The compound’s stability under various conditions is another key consideration in its application. Studies have demonstrated that 2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic acid remains stable under both acidic and basic conditions, making it suitable for use in diverse experimental settings. Additionally, its solubility profile allows it to be easily incorporated into different solvents, further enhancing its utility in biochemical assays and drug delivery systems.
The future prospects of 2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic acid are vast, with ongoing research exploring its potential applications in areas such as anti-inflammatory therapy, neurodegenerative disease treatment, and metabolic disorders. As our understanding of biological systems continues to evolve, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in medicine today.
1025643-61-1 (2-((N-(4-(Isopropyl)phenyl)carbamoyl)methyl)tetradec-4-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)